Cas no 610286-30-1 (tert-butyl N-(3-sulfanylcyclohexyl)carbamate)

Tert-butyl N-(3-sulfanylcyclohexyl)carbamate is a versatile intermediate in organic synthesis, particularly valued for its dual functional groups: the tert-butyloxycarbonyl (Boc) protecting group and a free sulfhydryl (thiol) moiety. The Boc group provides stability under basic conditions and selective deprotection under acidic conditions, making it useful in peptide and heterocycle synthesis. The thiol functionality allows for further derivatization, such as disulfide bond formation or Michael additions. This compound is often employed in pharmaceutical and bioconjugation applications due to its reactivity and compatibility with a range of reaction conditions. Its cyclohexyl backbone contributes to conformational rigidity, which can be advantageous in designing structured molecules.
tert-butyl N-(3-sulfanylcyclohexyl)carbamate structure
610286-30-1 structure
Product Name:tert-butyl N-(3-sulfanylcyclohexyl)carbamate
CAS No:610286-30-1
MF:C11H21NO2S
MW:231.354942083359
MDL:MFCD32220370
CID:4064917
PubChem ID:85871202
Update Time:2025-05-27

tert-butyl N-(3-sulfanylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-mercaptocyclohexyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, (3-mercaptocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
    • 3-(Boc-amino)cyclohexanethiol
    • tert-butyl N-(3-sulfanylcyclohexyl)carbamate
    • EN300-1288523
    • starbld0013339
    • 610286-30-1
    • tert-Butyl (3-mercaptocyclohexyl)carbamate
    • MFCD32220370
    • AC9428
    • SY263519
    • MDL: MFCD32220370
    • Inchi: 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-8-5-4-6-9(15)7-8/h8-9,15H,4-7H2,1-3H3,(H,12,13)
    • InChI Key: PCDOFJVVBXRUHP-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CCCC(S)C1

Computed Properties

  • Exact Mass: 231.12930009Da
  • Monoisotopic Mass: 231.12930009Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.3Ų

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tert-butyl N-(3-sulfanylcyclohexyl)carbamate Related Literature

Additional information on tert-butyl N-(3-sulfanylcyclohexyl)carbamate

Recent Advances in the Application of tert-Butyl N-(3-sulfanylcyclohexyl)carbamate (CAS: 610286-30-1) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(3-sulfanylcyclohexyl)carbamate (CAS: 610286-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and carbamate functional groups, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have explored its utility as a versatile building block for the synthesis of complex bioactive molecules, as well as its role in the development of novel therapeutic agents.

One of the key areas of interest is the use of tert-butyl N-(3-sulfanylcyclohexyl)carbamate as an intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have leveraged its structural features to design compounds targeting specific enzymes and receptors, with a focus on diseases such as cancer, neurodegenerative disorders, and infectious diseases. The sulfanyl group, in particular, has been exploited for its ability to form stable covalent bonds with biological targets, enhancing the potency and selectivity of the resulting compounds.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers utilized tert-butyl N-(3-sulfanylcyclohexyl)carbamate to develop a series of novel protease inhibitors. The study highlighted the compound's ability to act as a key scaffold, enabling the introduction of diverse pharmacophores. The resulting inhibitors exhibited potent activity against the target protease, with improved pharmacokinetic properties compared to previous generations of inhibitors. This work underscores the importance of this compound in the rational design of enzyme inhibitors.

Another significant application of tert-butyl N-(3-sulfanylcyclohexyl)carbamate is in the field of chemical biology, where it has been employed as a tool for protein modification and labeling. The sulfanyl group's reactivity allows for selective conjugation with cysteine residues in proteins, facilitating the study of protein-protein interactions and the development of targeted therapeutics. Recent advances in bioorthogonal chemistry have further expanded the utility of this compound, enabling its use in live-cell imaging and proteomics studies.

Furthermore, the compound's stability and synthetic accessibility have made it a valuable asset in medicinal chemistry campaigns. Researchers have reported its use in the synthesis of chiral building blocks, which are critical for the development of enantiomerically pure drugs. The tert-butyl carbamate group provides a protective handle that can be selectively removed under mild conditions, offering flexibility in synthetic strategies.

In conclusion, tert-butyl N-(3-sulfanylcyclohexyl)carbamate (CAS: 610286-30-1) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications, from drug discovery to chemical biology. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics and biochemical tools.

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